Cas no 3281-99-0 (Phenol, 2-cyclohexyl-,1-(N-methylcarbamate))

3281-99-0 structure
Product name:Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
Phenol, 2-cyclohexyl-,1-(N-methylcarbamate) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
- (2-cyclohexylphenyl) N-methylcarbamate
- 2-cyclohexylphenyl methylcarbamate
- AC1L5G20
- AC1Q61R4
- AR-1E0986
- HMS3078C19
- methyl-carbamic acid-(2-cyclohexyl-phenyl ester)
- Methyl-carbamidsaeure-(2-cyclohexyl-phenylester)
- NSC20892
- NSC29236
- NSC-29236
- SMR001548222
- 2-cyclohexyl-phenyl N-methylcarbamate
- SCHEMBL11804134
- MLS002638756
- NSC-20892
- CHEMBL2131763
- DTXSID00281231
- 3281-99-0
-
- Inchi: InChI=1S/C14H19NO2/c1-15-14(16)17-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,15,16)
- InChI Key: XQOBJYVRDRARHV-UHFFFAOYSA-N
- SMILES: CNC(OC1=CC=CC=C1C1CCCCC1)=O
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Phenol, 2-cyclohexyl-,1-(N-methylcarbamate) Related Literature
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2. Back matter
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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